Cas no 133601-13-5 (1(2H)-Naphthalenone, 3,4-dihydro-8-(hydroxymethyl)-)

1(2H)-Naphthalenone, 3,4-dihydro-8-(hydroxymethyl)- structure
133601-13-5 structure
Product Name:1(2H)-Naphthalenone, 3,4-dihydro-8-(hydroxymethyl)-
CAS No:133601-13-5
MF:C11H12O2
MW:176.211783409119
CID:1233801
PubChem ID:14811470
Update Time:2025-04-20

1(2H)-Naphthalenone, 3,4-dihydro-8-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1(2H)-Naphthalenone, 3,4-dihydro-8-(hydroxymethyl)-
    • 8-(hydroxymethyl)-3,4-dihydro-2H-naphthalen-1-one
    • 8-(Hydroxymethyl)-3,4-dihydronaphthalen-1(2H)-one
    • SCHEMBL12624806
    • DTXSID80564291
    • 133601-13-5
    • Inchi: 1S/C11H12O2/c12-7-9-5-1-3-8-4-2-6-10(13)11(8)9/h1,3,5,12H,2,4,6-7H2
    • InChI Key: GWHVKPCTRDABLE-UHFFFAOYSA-N
    • SMILES: O=C1CCCC2C=CC=C(CO)C=21

Computed Properties

  • Exact Mass: 176.08376
  • Monoisotopic Mass: 176.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3
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